Cas no 1638761-42-8 (1-(benzenesulfonyl)-3-bromo-6-chloro-1H-pyrrolo[2,3-b]pyridine)

1-(Benzenesulfonyl)-3-bromo-6-chloro-1H-pyrrolo[2,3-b]pyridine is a halogenated heterocyclic compound featuring a pyrrolopyridine core functionalized with bromo and chloro substituents, along with a benzenesulfonyl group. This structure confers reactivity suitable for further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing sulfonyl group enhances stability while facilitating selective cross-coupling reactions. The presence of both bromo and chloro substituents offers versatile sites for nucleophilic substitution or metal-catalyzed transformations. Its well-defined reactivity profile supports applications in constructing complex molecular architectures, particularly in medicinal chemistry for developing biologically active compounds. High purity and consistent performance ensure reliability in research and industrial processes.

1-(benzenesulfonyl)-3-bromo-6-chloro-1H-pyrrolo[2,3-b]pyridine structure

1638761-42-8 structure

Product Name:1-(benzenesulfonyl)-3-bromo-6-chloro-1H-pyrrolo[2,3-b]pyridine

CAS No:1638761-42-8

MF:C₁₃H₈BrClN₂O₂S

MW:371.636819839478

MDL:MFCD27987368

CID:2094437

PubChem ID:91825912

Update Time:2025-11-02

1-(benzenesulfonyl)-3-bromo-6-chloro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-6-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
- 3-Bromo-6-chloro-1-(phenylsulfonyl)-7-azaindole
- 1-(Benzenesulfonyl)-3-bromo-6-chloro-1H-pyrrolo[2,3-b]pyridine
- SB14045
- AK171314
- 1-(Benzenesulfonyl)-3-bromo-6-chloro-pyrrolo[2,3-b]pyridine
- 1H-Pyrrolo[2,3-b]pyridine, 3-bromo-6-chloro-1-(phenylsulfonyl)-
- 1-(BENZENESULFONYL)-3-BROMO-6-CHLOROPYRROLO[2,3-B]PYRIDINE
- 1638761-42-8
- CS-0052843
- SCHEMBL26176383
- SY099434
- AS-52100
- P14368
- AKOS025289772
- MFCD27987368
- 1-(benzenesulfonyl)-3-bromo-6-chloro-1H-pyrrolo[2,3-b]pyridine
- MDL： MFCD27987368
- Inchi： 1S/C13H8BrClN2O2S/c14-11-8-17(13-10(11)6-7-12(15)16-13)20(18,19)9-4-2-1-3-5-9/h1-8H
- InChI Key： MYRJTSAMCKBFCS-UHFFFAOYSA-N
- SMILES： BrC1=CN(C2C1=CC=C(N=2)Cl)S(C1C=CC=CC=1)(=O)=O

Computed Properties

Exact Mass: 369.91784g/mol
Monoisotopic Mass: 369.91784g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 450
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 60.3
XLogP3: 4.1

1-(benzenesulfonyl)-3-bromo-6-chloro-1H-pyrrolo[2,3-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029195818-1g	3-Bromo-6-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine	1638761-42-8	95%	1g	$521.00	2022-04-02
abcr	AB459179-500 mg	3-Bromo-6-chloro-1-(phenylsulfonyl)-7-azaindole; .	1638761-42-8		500MG	€272.50	2023-07-18
abcr	AB459179-1 g	3-Bromo-6-chloro-1-(phenylsulfonyl)-7-azaindole; .	1638761-42-8		1g	€388.10	2023-07-18
abcr	AB459179-5 g	3-Bromo-6-chloro-1-(phenylsulfonyl)-7-azaindole; .	1638761-42-8		5g	€1,081.70	2023-07-18
Chemenu	CM294157-5g	3-Bromo-6-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine	1638761-42-8	95%+	5g	$543	2023-02-17
Chemenu	CM294157-1g	3-Bromo-6-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine	1638761-42-8	95%+	1g	$558	2021-06-09
Chemenu	CM294157-5g	3-Bromo-6-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine	1638761-42-8	95%+	5g	$1568	2021-06-09
Chemenu	CM294157-10g	3-Bromo-6-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine	1638761-42-8	95%+	10g	$2426	2021-06-09
eNovation Chemicals LLC	D497501-500MG	1-(benzenesulfonyl)-3-bromo-6-chloro-1H-pyrrolo[2,3-b]pyridine	1638761-42-8	97%	500mg	$175	2024-07-21
eNovation Chemicals LLC	D497501-1G	1-(benzenesulfonyl)-3-bromo-6-chloro-1H-pyrrolo[2,3-b]pyridine	1638761-42-8	97%	1g	$250	2024-07-21